Cas no 34825-93-9 (3-(bromomethyl)cyclohex-1-ene)

• Product Name: 3-(bromomethyl)cyclohex-1-ene
• CAS No: 34825-93-9
• MF: C₇H₁₁Br
• MW: 175.066241502762
• MDL: MFCD20621480
• CID: 310257
• PubChem ID: 36936
• Update Time: 2025-10-28

3-(bromomethyl)cyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• Cyclohexene,3-(bromomethyl)-
• 3-(bromomethyl)cyclohexene
• 3-(Bromomethyl)-1-cyclohexene
• 3-(bromomethyl)cyclohex-1-ene
• DTXSID20858808
• SCHEMBL17578910
• Cyclohexene, 3-(bromomethyl)-
• NRDIHSPUUCHBQG-UHFFFAOYSA-N
• 3-(Bromomethyl)-1-cyclohexene #
• 34825-93-9
• 3-bromomethylcyclohexene
• EN300-1717289

• MDL： MFCD20621480
• Inchi： 1S/C7H11Br/c8-6-7-4-2-1-3-5-7/h2,4,7H,1,3,5-6H2
• InChI Key： NRDIHSPUUCHBQG-UHFFFAOYSA-N
• SMILES： BrCC1C=CCCC1

Computed Properties

• Exact Mass: 174.00443
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 3-(bromomethyl)cyclohex-1-ene

3-(Bromomethyl)cyclohex-1-ene

The compound 3-(bromomethyl)cyclohex-1-ene (CAS No: 34825-93-9) is a significant organic compound with a unique structure and versatile applications in the field of organic chemistry. This compound, also referred to as bromomethylcyclohexene, has garnered attention due to its role in various chemical reactions and its potential in synthesizing complex molecules. In recent years, advancements in synthetic methodologies and its applications have been extensively explored, making it a focal point in both academic and industrial research.

Structure and Physical Properties: The molecular structure of 3-(bromomethyl)cyclohex-1-ene consists of a cyclohexene ring with a bromomethyl group attached at the third position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and behavior in different chemical environments. The compound is typically a colorless liquid with a boiling point around 70°C under standard pressure, making it suitable for various laboratory and industrial processes.

Synthesis and Reactivity: The synthesis of 3-(bromomethyl)cyclohex-1-ene involves several methods, including bromination of cyclohexene derivatives or direct alkylation techniques. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound, which has improved both yield and purity. Its reactivity is primarily governed by the presence of the bromine atom, which acts as an excellent leaving group, facilitating nucleophilic substitution reactions. Additionally, the cyclohexene ring's conjugated system enhances its participation in electrophilic additions and other pericyclic reactions.

Applications in Organic Chemistry: 3-(Bromomethyl)cyclohex-1-ene serves as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it is employed in the preparation of cyclic ethers through nucleophilic substitution reactions with alcohols or other nucleophiles. Recent research has also demonstrated its utility in constructing bioactive compounds with complex ring systems, leveraging its ability to undergo intramolecular cyclization under specific conditions.

Environmental Impact and Safety: While 3-(bromomethyl)cyclohex-1-ene is widely used in chemical synthesis, its environmental impact remains a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, precautions must be taken during handling to avoid exposure to skin or inhalation due to its potential irritant properties.

Future Prospects: The ongoing exploration of 3-(bromomethyl)cyclohex-1-ene continues to uncover new avenues for its application. Researchers are particularly interested in exploiting its reactivity for the development of novel materials and drug candidates. With advancements in green chemistry practices, there is a growing emphasis on optimizing synthesis routes to minimize waste and energy consumption.

In conclusion, 3-(bromomethyl)cyclohex-1-ene (CAS No: 34825-93-9) stands as a pivotal compound in organic synthesis with diverse applications across multiple industries. Its unique structure and reactivity make it an invaluable tool for chemists aiming to design innovative molecules with tailored properties.